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Introduction
Tetramethyllead (TML), with the chemical formula (CH₃)₄Pb, is an organometallic compound

that historically saw widespread use as an antiknock additive in gasoline.[1][2][3] Despite its

phasing out in many countries due to environmental and health concerns, its unique chemical

properties and toxicological profile continue to be of interest to researchers in various fields,

including toxicology, environmental science, and organometallic chemistry. This guide provides

a comprehensive overview of the physical and chemical properties of tetramethyllead,

detailed experimental protocols for its synthesis and analysis, and a visualization of its

metabolic pathway.

Physical Properties of Tetramethyllead
Tetramethyllead is a colorless, volatile liquid with a slightly sweet or fruity odor.[4][5][6] It is

often dyed red, orange, or blue for commercial purposes.[4][5] It is denser than water and is

insoluble in water, but soluble in many organic solvents such as benzene, petroleum ether, and

alcohol.[4][5][6][7]

Table 1: Quantitative Physical Properties of
Tetramethyllead
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Property Value Source(s)

Molecular Formula C₄H₁₂Pb [5]

Molecular Weight 267.34 g/mol [5]

CAS Number 75-74-1 [5]

Appearance Colorless liquid [4][5]

Odor Slightly sweet, fruity [4][5][6]

Density 1.995 g/cm³ at 20 °C [1]

Melting Point -27.5 °C (-17.5 °F) [1]

Boiling Point 110 °C (230 °F) at 760 mmHg [1]

Vapor Pressure 22 mmHg at 20 °C (68 °F) [8]

Flash Point 37.8 °C (100.0 °F) (closed cup) [1]

Water Solubility Insoluble [7]

Solubility in Organic Solvents
Soluble in benzene, petroleum

ether, alcohol
[4][5][6][7]

Refractive Index 1.5128 at 20 °C [8]

Viscosity 0.57 cP at 20 °C

Heat of Combustion -3285 kJ/mol [9]

Heat of Vaporization 34.5 kJ/mol [9]

Ionization Potential 8.50 eV [6]

Lower Explosive Limit 1.8%

Chemical Properties of Tetramethyllead
Tetramethyllead is a relatively stable compound but is sensitive to heat, light, and strong

oxidizing agents.[4] It is a flammable liquid and poses a moderate fire risk.[4]
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Decomposition: Upon heating to temperatures above 90-100 °C, tetramethyllead can

decompose, potentially explosively, to form elemental lead and methyl radicals.[10] This

thermal decomposition was the basis of early experiments to generate free methyl radicals for

research purposes.[10] The decomposition can also produce toxic fumes of lead and carbon

monoxide.[4][5][11]

Reactivity with Oxidizers: Tetramethyllead can react vigorously with strong oxidizing agents.[4]

[5]

Incompatibilities: It is incompatible with strong acids and chemically active metals.[5]

Experimental Protocols
Synthesis of Tetramethyllead
Two primary methods for the laboratory and industrial synthesis of tetramethyllead are the

Grignard reaction and the reaction of a sodium-lead alloy with methyl chloride.

1. Grignard Synthesis

This method involves the reaction of a Grignard reagent, typically methylmagnesium chloride

(CH₃MgCl), with lead(II) chloride (PbCl₂).[10][12]

Reaction: 2 PbCl₂ + 4 CH₃MgCl → (CH₃)₄Pb + Pb + 4 MgCl₂

Methodology:

All glassware must be thoroughly dried to exclude moisture, as Grignard reagents are

highly reactive with water.

Methylmagnesium chloride is prepared in anhydrous diethyl ether or tetrahydrofuran

(THF).

Lead(II) chloride is added to the Grignard solution, and the mixture is stirred.

The reaction is typically exothermic and may require cooling to control the reaction rate.

After the reaction is complete, the mixture is hydrolyzed, usually with a dilute acid.
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The organic layer containing tetramethyllead is separated.

The tetramethyllead can be purified by distillation under reduced pressure.[10]

2. Sodium-Lead Alloy Method

This was a common industrial method for producing tetramethyllead.[13]

Reaction: 4 NaPb + 4 CH₃Cl → (CH₃)₄Pb + 4 NaCl + 3 Pb

Methodology:

A sodium-lead alloy (NaPb) is reacted with methyl chloride under pressure.

The reaction often requires a catalyst, such as an aluminum compound.[14][15]

The reaction is carried out in an autoclave at elevated temperatures and pressures.[13]

After the reaction, the tetramethyllead is separated from the solid byproducts (NaCl and

excess Pb) by steam distillation.[14]

Determination of Physical and Chemical Properties
A variety of analytical techniques are employed to characterize tetramethyllead.

Gas Chromatography (GC): GC is used to separate tetramethyllead from other volatile

compounds, particularly in gasoline samples. It can be coupled with various detectors for

quantification.[16]

Mass Spectrometry (MS): GC-MS is a powerful tool for the identification and quantification of

tetramethyllead. The mass spectrum of tetramethyllead shows a characteristic pattern of

lead isotopes and fragmentation.[17][18]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): GC-ICP-MS offers very high

sensitivity and selectivity for the analysis of organolead compounds, including

tetramethyllead, in environmental samples.[19][20]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of tetramethyllead.[7]

Calorimetry: Rotating-bomb calorimetry has been used to determine the heat of formation of

tetramethyllead.[4][21]

Vapor Pressure Measurement: The vapor pressure of tetramethyllead can be measured

using various methods, such as a static or dynamic apparatus, over a range of temperatures.

Metabolic and Toxic Pathway of Tetramethyllead
Tetramethyllead is highly toxic and can be absorbed through inhalation, ingestion, and skin

contact.[2][22] Its toxicity is primarily due to its metabolism in the body.

The primary metabolic pathway involves the oxidative dealkylation of tetramethyllead in the

liver, catalyzed by cytochrome P-450 enzymes.[2] This process converts tetramethyllead into

the highly neurotoxic metabolite, trimethyllead ((CH₃)₃Pb⁺).[2] Trimethyllead is then slowly

further metabolized to inorganic lead (Pb²⁺), which can accumulate in bone and other tissues,

leading to chronic lead poisoning.[2]
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Caption: Metabolic pathway of tetramethyllead.

Conclusion
Tetramethyllead possesses a unique set of physical and chemical properties that made it an

effective antiknock agent but also a significant environmental and health hazard.

Understanding these properties, the methods for its synthesis and analysis, and its metabolic
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fate is crucial for researchers in toxicology, environmental remediation, and related scientific

disciplines. The information presented in this guide provides a detailed technical foundation for

professionals working with or studying this important organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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